Cas no 1183359-87-6 (2-(2-Chloro-4-nitrophenoxy)pyridine-4-carboxylic Acid)

• Product Name: 2-(2-Chloro-4-nitrophenoxy)pyridine-4-carboxylic Acid
• CAS No: 1183359-87-6
• MF: C₁₂H₇ClN₂O₅
• MW: 294.64738202095
• CID: 5734398
• PubChem ID: 54595041
• Update Time: 2025-05-19

2-(2-Chloro-4-nitrophenoxy)pyridine-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• C12H7ClN2O5
• 2-(2-chloro-4-nitrophenoxy)pyridine-4-carboxylicacid
• AKOS009110283
• 1183359-87-6
• CS-0263055
• 2-(2-chloro-4-nitrophenoxy)pyridine-4-carboxylic acid
• EN300-84956
• 2-(2-Chloro-4-nitrophenoxy)pyridine-4-carboxylic Acid

• Inchi： 1S/C12H7ClN2O5/c13-9-6-8(15(18)19)1-2-10(9)20-11-5-7(12(16)17)3-4-14-11/h1-6H,(H,16,17)
• InChI Key： FQLGVYBZYPEAHR-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OC1C=C(C(=O)O)C=CN=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 294.0043490g/mol
• Monoisotopic Mass: 294.0043490g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 519.3±50.0 °C at 760 mmHg
• Flash Point: 267.8±30.1 °C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

2-(2-Chloro-4-nitrophenoxy)pyridine-4-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(2-Chloro-4-nitrophenoxy)pyridine-4-carboxylic Acid

Introduction to 2-(2-Chloro-4-nitrophenoxy)pyridine-4-carboxylic Acid (CAS No: 1183359-87-6)

2-(2-Chloro-4-nitrophenoxy)pyridine-4-carboxylic Acid, identified by its CAS number 1183359-87-6, is a significant compound in the field of chemical and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development and synthetic chemistry.

The molecular structure of 2-(2-Chloro-4-nitrophenoxy)pyridine-4-carboxylic Acid consists of a pyridine core substituted with a carboxylic acid group at the 4-position and a phenoxy group linked to a chloro-substituted nitrophenol moiety at the 2-position. This specific arrangement imparts distinct chemical reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

In recent years, there has been growing interest in this compound due to its role in the development of novel pharmaceutical agents. The presence of both chloro and nitro functional groups on the aromatic ring enhances its utility as a building block for further chemical modifications. These groups are known to participate in various organic transformations, including nucleophilic aromatic substitution, which is crucial for constructing biologically active scaffolds.

One of the most compelling aspects of 2-(2-Chloro-4-nitrophenoxy)pyridine-4-carboxylic Acid is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play a pivotal role in numerous cellular processes, and their dysregulation is often associated with diseases such as cancer. By designing molecules that specifically target these enzymes, researchers aim to develop therapeutic agents that can modulate kinase activity effectively.

Recent studies have demonstrated that derivatives of this compound exhibit promising kinase inhibitory properties. The combination of the pyridine core and the phenoxy group provides a scaffold that can be fine-tuned to interact with specific pockets on the kinase enzyme. This has led to the exploration of various analogs with modified substituents to optimize potency and selectivity.

The chloro and nitro groups on the aromatic ring are particularly important for their ability to engage in hydrogen bonding and π-stacking interactions with the target protein. These interactions are critical for achieving high binding affinity and ensuring that the inhibitor remains bound long enough to exert its biological effect. Additionally, these groups can be readily modified through cross-coupling reactions, allowing for further diversification of the molecular structure.

Another area where 2-(2-Chloro-4-nitrophenoxy)pyridine-4-carboxylic Acid has shown promise is in the development of agrochemicals. The structural features of this compound make it a suitable candidate for synthesizing novel pesticides and herbicides. These compounds are essential for protecting crops from pests and diseases, thereby ensuring food security and agricultural productivity.

The versatility of this compound lies in its ability to serve as a precursor for a wide range of derivatives with tailored properties. Researchers have utilized various synthetic strategies, such as Suzuki-Miyaura cross-coupling and Buchwald-Hartwig amination, to introduce different functional groups onto the molecular framework. These modifications have led to the discovery of new compounds with enhanced biological activity and improved pharmacokinetic profiles.

In conclusion, 2-(2-Chloro-4-nitrophenoxy)pyridine-4-carboxylic Acid (CAS No: 1183359-87-6) is a multifaceted compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features and reactivity make it an invaluable tool for synthetic chemists and drug developers. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in the development of innovative chemical entities.